Cas no 91560-85-9 (1-(2-Bromobenzyl)-4-methylpiperazine)

• Product Name: 1-(2-Bromobenzyl)-4-methylpiperazine
• CAS No: 91560-85-9
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• MDL: MFCD00810736
• CID: 802875
• PubChem ID: 763870
• Update Time: 2025-05-20

1-(2-Bromobenzyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2-bromophenyl)methyl]-4-methyl-
• 1-(2-Bromobenzyl)-4-methylpiperazine
• 1-(3-BROMOBENZYL)-4-METHYLPIPERAZINE
• 1-[(2-bromophenyl)methyl]-4-methylpiperazine
• 1-(2-BROMO-BENZYL)-4-METHYLPIPERAZINE
• N-<o-Brom-benzyl>-N'-methyl-piperazin
• SCHEMBL2931838
• 1-(2-bromo-benzyl)-4-methylpiperazine, AldrichCPR
• Z54845621
• AM87427
• Piperazine,1-[(2-bromophenyl)methyl]-4-methyl-
• Cambridge id 5261633
• 91560-85-9
• EN300-9166441
• DTXSID00354116
• AKOS008952982
• SR-01000201811
• Oprea1_175035
• AB07337
• CS-0168556
• SR-01000201811-1
• MFCD00810736
• AB00077457-01

• MDL： MFCD00810736
• Inchi： 1S/C12H17BrN2/c1-14-6-8-15(9-7-14)10-11-4-2-3-5-12(11)13/h2-5H,6-10H2,1H3
• InChI Key： RVWWFPDZELZLQA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1CCN(C)CC1

Computed Properties

• Exact Mass: 268.05800
• Monoisotopic Mass: 268.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 325.3±27.0 °C at 760 mmHg
• Flash Point: 150.5±23.7 °C
• PSA: 6.48000
• LogP: 2.07230
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2-Bromobenzyl)-4-methylpiperazine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(2-Bromobenzyl)-4-methylpiperazine

Comprehensive Overview of 1-(2-Bromobenzyl)-4-methylpiperazine (CAS No. 91560-85-9): Properties, Applications, and Research Insights

1-(2-Bromobenzyl)-4-methylpiperazine (CAS No. 91560-85-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This brominated piperazine derivative is characterized by a 2-bromobenzyl group attached to a 4-methylpiperazine core, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "1-(2-Bromobenzyl)-4-methylpiperazine synthesis", "CAS 91560-85-9 applications", and "bromobenzyl piperazine derivatives", reflecting its relevance in modern scientific discourse.

The compound's molecular structure (C₁₂H₁₇BrN₂) combines aromatic and aliphatic components, enabling interactions with various biological targets. Recent studies highlight its potential role in central nervous system (CNS) drug development, particularly in modulating neurotransmitter systems. With growing interest in neuropharmacology and precision medicine, 1-(2-Bromobenzyl)-4-methylpiperazine is often discussed alongside trending topics such as "small molecule therapeutics" and "structure-activity relationship (SAR) optimization". Its bromine substituent offers strategic advantages for further functionalization, a feature highly sought after in medicinal chemistry.

From a synthetic perspective, this compound exemplifies the importance of heterocyclic building blocks in modern drug discovery. Laboratories frequently employ it in cross-coupling reactions, leveraging the bromine atom for palladium-catalyzed transformations like Suzuki-Miyaura or Buchwald-Hartwig couplings. Such reactions align with the pharmaceutical industry's focus on green chemistry and atom economy, addressing environmental concerns while maintaining synthetic efficiency. Searches for "piperazine-based scaffold design" and "CAS 91560-85-9 safety data" indicate users' dual interest in both innovation and regulatory compliance.

Analytical characterization of 1-(2-Bromobenzyl)-4-methylpiperazine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for researchers investigating its structure-property relationships. The compound's physicochemical properties—including solubility, melting point, and stability—are frequently queried in relation to formulation development, reflecting its transition from bench-scale experiments to potential commercial applications.

Emerging applications in material science have expanded the compound's utility beyond traditional pharmaceutical uses. Its incorporation into functional polymers and coordination complexes demonstrates the interdisciplinary nature of modern chemical research. This versatility answers frequent search queries about "multi-purpose chemical intermediates" and "CAS 91560-85-9 price trends", showing market awareness alongside scientific curiosity. The compound's structure-activity profile continues to inspire investigations into bioisosteric replacements and lead compound optimization strategies.

Quality control protocols for 1-(2-Bromobenzyl)-4-methylpiperazine emphasize rigorous impurity profiling, particularly for pharmaceutical-grade material. Chromatographic methods capable of detecting regioisomers and process-related byproducts are essential, as evidenced by frequent searches for "CAS 91560-85-9 analytical standards". These procedures align with global regulatory frameworks like ICH guidelines, ensuring the compound meets stringent requirements for research and development applications across international markets.

The future trajectory of 1-(2-Bromobenzyl)-4-methylpiperazine research appears closely tied to advancements in computational chemistry and AI-assisted drug design. Molecular docking studies utilizing this scaffold contribute to virtual screening libraries, addressing popular inquiries about "in silico modeling of bromobenzyl compounds". As the scientific community prioritizes rational drug design and high-throughput screening, this compound's balanced lipophilicity and molecular weight position it as a promising candidate for next-generation therapeutic development.